Cas no 88071-90-3 (Methyl 3-(Bromomethyl)-4-nitrobenzoate)

• Product Name: Methyl 3-(Bromomethyl)-4-nitrobenzoate
• CAS No: 88071-90-3
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD25968335
• CID: 646256
• PubChem ID: 10683691
• Update Time: 2025-04-19

Methyl 3-(Bromomethyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-4-nitro-, methyl ester
• methyl 3-(bromomethyl)-4-nitrobenzoate
• methyl 3-bromomethyl-4-nitrobenzoate
• 88071-90-3
• MFCD25968335
• FMYMKUZFDVJUIQ-UHFFFAOYSA-N
• EN300-263099
• Benzoic acid,3-(bromomethyl)-4-nitro-,methyl ester
• methyl3-(bromomethyl)-4-nitrobenzoate
• SCHEMBL2876988
• DTXSID70443506
• DB-417058
• Methyl 3-(Bromomethyl)-4-nitrobenzoate

• MDL： MFCD25968335
• Inchi： 1S/C9H8BrNO4/c1-15-9(12)6-2-3-8(11(13)14)7(4-6)5-10/h2-4H,5H2,1H3
• InChI Key： FMYMKUZFDVJUIQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives